Cas no 16026-80-5 (5-Quinolinol, 4-methyl-)

• Product Name: 5-Quinolinol, 4-methyl-
• CAS No: 16026-80-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 4822586
• Update Time: 2025-09-27

5-Quinolinol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinol, 4-methyl-
• 4-Methylquinolin-5-ol
• 5-Hydroxy-4-methylquinoline
• C1=CC(O)=C2C(C)=CC=NC2=C1

• Inchi： 1S/C10H9NO/c1-7-5-6-11-8-3-2-4-9(12)10(7)8/h2-6,12H,1H3
• InChI Key： AIPAUSBNUSJBQI-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=C(C)C=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 5-Quinolinol, 4-methyl-

Exploring 5-Quinolinol, 4-methyl- (CAS No. 16026-80-5): Properties, Applications, and Market Insights

5-Quinolinol, 4-methyl- (CAS No. 16026-80-5) is a specialized organic compound belonging to the quinoline family. This heterocyclic aromatic compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications. Researchers and industries are increasingly interested in 4-methyl-5-quinolinol for its potential in pharmaceuticals, agrochemicals, and material science. The compound's molecular structure, featuring a quinoline backbone with a methyl group at the 4-position and a hydroxyl group at the 5-position, contributes to its distinct reactivity and functionality.

The growing demand for quinoline derivatives in various sectors has put 5-Quinolinol, 4-methyl- in the spotlight. Current market trends show that compounds like CAS 16026-80-5 are being extensively studied for their biological activities, including antimicrobial and antioxidant properties. This aligns with the global focus on developing novel bioactive compounds for healthcare applications. The compound's solubility characteristics and stability profile make it particularly interesting for formulation scientists working on drug delivery systems.

From a synthetic chemistry perspective, 4-methyl-5-hydroxyquinoline serves as a valuable building block for more complex molecular architectures. Its reactivity allows for various functional group transformations, making it a versatile intermediate in organic synthesis. Recent publications have highlighted innovative synthetic routes to 5-Quinolinol, 4-methyl- that improve yield and purity while reducing environmental impact - a crucial consideration in modern green chemistry initiatives.

The analytical characterization of 5-Quinolinol, 4-methyl- typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the precise identification and quality control of the compound, which is essential for research and industrial applications. The purity specifications for CAS 16026-80-5 vary depending on its intended use, with pharmaceutical-grade material requiring the most stringent quality standards.

In material science applications, 4-methylquinolin-5-ol has shown promise as a precursor for functional materials. Its ability to coordinate with metal ions and form stable complexes has potential applications in catalysis and sensor development. Researchers are particularly interested in how modifications to the quinoline core structure can tune material properties for specific technological applications.

The global market for 5-Quinolinol, 4-methyl- reflects the compound's growing importance. Market analysis indicates steady demand from pharmaceutical and specialty chemical sectors, with Asia-Pacific emerging as both a major producer and consumer. Supply chain considerations for CAS 16026-80-5 include factors like raw material availability, production scalability, and regulatory compliance across different regions.

Safety and handling protocols for 4-methyl-5-quinolinol emphasize standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound. Material safety data sheets provide detailed information about storage conditions and compatibility for 5-Quinolinol, 4-methyl-.

Future research directions for 16026-80-5 include exploring its potential in medicinal chemistry and investigating its physicochemical properties in greater depth. The compound's structure-activity relationships are of particular interest to drug discovery scientists looking to develop new therapeutic agents. Additionally, sustainable production methods for 4-methylquinolin-5-ol are being investigated to align with green chemistry principles.

For researchers sourcing 5-Quinolinol, 4-methyl-, quality verification is essential. Reputable suppliers provide comprehensive analytical data and certificates of analysis for CAS 16026-80-5. The compound is typically available in various quantities, from research-scale amounts to bulk quantities for industrial applications, with pricing reflecting purity grade and purchase volume.

The scientific literature contains numerous references to 4-methyl-5-hydroxyquinoline and its derivatives, reflecting ongoing interest in this chemical space. Recent patents have disclosed novel applications of quinoline-based compounds in various technologies, suggesting continued innovation in this area. Academic and industrial researchers continue to explore the full potential of 5-Quinolinol, 4-methyl- across multiple disciplines.